Cas no 1780688-79-0 (3-Chloro-4-fluoro-5-methylbenzaldehyde)

• Product Name: 3-Chloro-4-fluoro-5-methylbenzaldehyde
• CAS No: 1780688-79-0
• MF: C₈H₆ClFO
• MW: 172.584044933319
• CID: 5006702
• Update Time: 2026-02-27

3-Chloro-4-fluoro-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoro-5-methylbenzaldehyde

• Inchi： 1S/C8H6ClFO/c1-5-2-6(4-11)3-7(9)8(5)10/h2-4H,1H3
• InChI Key： XNWIUMFSLQGKGI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=C(C)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Additional information on 3-Chloro-4-fluoro-5-methylbenzaldehyde

Comprehensive Overview of 3-Chloro-4-fluoro-5-methylbenzaldehyde (CAS No. 1780688-79-0): Properties, Applications, and Industry Insights

3-Chloro-4-fluoro-5-methylbenzaldehyde (CAS No. 1780688-79-0) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This halogenated benzaldehyde derivative combines a chloro, fluoro, and methyl group on an aromatic ring, making it a versatile intermediate for synthesizing complex molecules. Its CAS number 1780688-79-0 ensures precise identification in global chemical databases, while its systematic name reflects its substituted benzaldehyde framework.

In recent years, the demand for halogenated benzaldehydes like 3-Chloro-4-fluoro-5-methylbenzaldehyde has surged, driven by trends in drug discovery and crop protection. Researchers frequently search for "synthesis of fluorinated benzaldehydes" or "applications of chloro-fluoro aromatic aldehydes," highlighting its relevance in modern chemistry. The compound’s electron-withdrawing groups enhance reactivity in cross-coupling reactions, a hotspot in organocatalysis and material science.

The physicochemical properties of CAS 1780688-79-0 include a molecular weight of 172.59 g/mol and a purity typically exceeding 97%. Its melting point and solubility profile make it suitable for reactions in polar aprotic solvents like DMF or acetonitrile. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its quality, addressing frequent queries like "how to analyze halogenated aldehydes."

Industrially, 3-Chloro-4-fluoro-5-methylbenzaldehyde serves as a precursor for heterocyclic compounds, including benzimidazoles and quinolines, which are pivotal in developing antimicrobial agents and OLED materials. Sustainability-focused searches like "green synthesis of fluorinated intermediates" align with efforts to optimize its production via catalytic methods or microwave-assisted reactions.

Regulatory compliance for CAS 1780688-79-0 adheres to standard safety protocols, with SDS documentation emphasizing proper handling. While not classified as hazardous under major frameworks, its storage recommendations (e.g., inert atmosphere, low temperature) address common concerns about "stability of halogenated benzaldehydes."

Future prospects for 3-Chloro-4-fluoro-5-methylbenzaldehyde include expanding its role in bioconjugation and proteomics, areas trending in biopharmaceuticals. Its compatibility with click chemistry platforms further positions it as a candidate for diagnostic reagent development, resonating with searches for "bioorthogonal chemistry building blocks."

In summary, 3-Chloro-4-fluoro-5-methylbenzaldehyde (CAS No. 1780688-79-0) exemplifies the intersection of structural diversity and functional utility in modern chemistry. Its applications span from small-molecule APIs to advanced materials, addressing both industrial needs and academic curiosity.